Cas no 866039-11-4 (2-[4-[2-(2,4-Dichlorophenyl)ethyl]pyrimidin-2-yl]sulfanyl-1-(4-methylphenyl)ethanone)

• Product Name: 2-[4-[2-(2,4-Dichlorophenyl)ethyl]pyrimidin-2-yl]sulfanyl-1-(4-methylphenyl)ethanone
• CAS No: 866039-11-4
• MF: C₂₁H₁₈Cl₂N₂OS
• MW: 417.351421833038
• CID: 6783328
• PubChem ID: 3840890
• Update Time: 2024-04-29

2-[4-[2-(2,4-Dichlorophenyl)ethyl]pyrimidin-2-yl]sulfanyl-1-(4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(2,4-dichlorophenyl)ethyl]pyrimidin-2-yl]sulfanyl-1-(4-methylphenyl)ethanone
• AKOS005094146
• 866039-11-4
• 5P-726
• 2-({4-[2-(2,4-dichlorophenyl)ethyl]pyrimidin-2-yl}sulfanyl)-1-(4-methylphenyl)ethan-1-one
• 2-{[4-(2,4-dichlorophenethyl)-2-pyrimidinyl]sulfanyl}-1-(4-methylphenyl)-1-ethanone
• 2-[4-[2-(2,4-Dichlorophenyl)ethyl]pyrimidin-2-yl]sulfanyl-1-(4-methylphenyl)ethanone

• Inchi： 1S/C21H18Cl2N2OS/c1-14-2-4-16(5-3-14)20(26)13-27-21-24-11-10-18(25-21)9-7-15-6-8-17(22)12-19(15)23/h2-6,8,10-12H,7,9,13H2,1H3
• InChI Key： ZFZBCWHIQPMWLK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC1C=CN=C(N=1)SCC(C1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 416.0516898g/mol
• Monoisotopic Mass: 416.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 68.2Ų